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Compound of Interest

Compound Name: 4-Bromothiazole-5-carbonitrile

Cat. No.: B1288823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 4-Bromothiazole-5-carbonitrile (CAS No. 1367964-98-4). The

information herein is collated from supplier safety data sheets and general principles of

chemical stability for related heterocyclic compounds, intended to ensure the integrity and

safety of this compound in a research and development setting.

Chemical Identity and Properties
Property Value

IUPAC Name 4-bromo-1,3-thiazole-5-carbonitrile

CAS Number 1367964-98-4

Molecular Formula C₄HBrN₂S

Molecular Weight 189.03 g/mol

Appearance Not specified (likely a solid)

Recommended Storage Conditions
Proper storage is critical to maintain the chemical integrity of 4-Bromothiazole-5-carbonitrile.

The primary recommendation from suppliers is summarized below.
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Parameter Recommended Condition Rationale

Temperature 2-8°C[1]
To minimize degradation from

thermal stress.

Atmosphere Sealed in a dry environment[1]
To protect from moisture and

atmospheric contaminants.

Light
Store in a light-resistant

container

General precaution for

brominated organic

compounds to prevent photo-

degradation.

Stability Profile and Incompatibilities
While specific, detailed stability studies on 4-Bromothiazole-5-carbonitrile are not publicly

available, data from related brominated and heterocyclic compounds suggest the following:

Incompatible Materials: Avoid strong oxidizing agents, strong acids, and strong bases. These

substances can lead to vigorous reactions and degradation of the compound.

Hazardous Decomposition Products: Upon decomposition, this compound may release toxic

and irritating gases and vapors, including carbon monoxide, carbon dioxide, nitrogen oxides,

sulfur oxides, and hydrogen bromide.

Handling and Safety Precautions
4-Bromothiazole-5-carbonitrile is classified as a hazardous substance.

Hazard Statement Precautionary Measures

Toxic if swallowed, in contact with skin, or if

inhaled.[2]

Wear protective gloves, protective clothing, and

eye/face protection. Use only in a well-ventilated

area. Do not eat, drink, or smoke when using

this product. Wash skin thoroughly after

handling.[2]
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For detailed safety information, always refer to the material safety data sheet (MSDS) provided

by the supplier.

Proposed Experimental Protocol for Stability
Assessment
The following is a generalized protocol for a forced degradation study, based on ICH

guidelines, which can be adapted to assess the stability of 4-Bromothiazole-5-carbonitrile.

Forced degradation studies are essential for developing stability-indicating analytical methods.

[3][4]

Objective: To identify potential degradation products and pathways for 4-Bromothiazole-5-
carbonitrile under various stress conditions.

Analytical Method: A stability-indicating High-Performance Liquid Chromatography (HPLC)

method should be developed and validated to separate the parent compound from any

degradation products.

Stress Conditions:

Acid Hydrolysis:

Dissolve the compound in a suitable organic solvent and treat with 0.1 M HCl.

Incubate at 60°C for 24-48 hours.

Neutralize the solution before analysis.

Base Hydrolysis:

Dissolve the compound in a suitable organic solvent and treat with 0.1 M NaOH.

Incubate at 60°C for 24-48 hours.

Neutralize the solution before analysis.

Oxidative Degradation:
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Treat a solution of the compound with 3% hydrogen peroxide (H₂O₂).

Keep at room temperature for 24-48 hours.

Thermal Degradation:

Expose the solid compound to dry heat at a temperature above the recommended storage

conditions (e.g., 60-80°C) for a specified period.

Photolytic Degradation:

Expose a solution of the compound to a calibrated light source (e.g., UV and visible light)

as per ICH Q1B guidelines.

Sample Analysis:

At specified time points, withdraw samples from each stress condition.

Analyze the samples using the validated stability-indicating HPLC method.

Characterize any significant degradation products using techniques such as LC-MS and

NMR.

Visualizations
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Storage Protocol Handling Protocol

Store at 2-8°C

Keep container tightly sealed

Protect from light

Wear appropriate PPE
(Gloves, Lab Coat, Eye Protection)

Use in a well-ventilated area

Wash hands thoroughly after handling

Receiving Compound

cluster_storage

Use in Experiment

Dispose of waste properly

cluster_handling

Click to download full resolution via product page

Caption: Recommended workflow for the storage and handling of 4-Bromothiazole-5-
carbonitrile.
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Stress Conditions

Acid Hydrolysis
(0.1 M HCl, 60°C)

Base Hydrolysis
(0.1 M NaOH, 60°C)

Oxidation
(3% H2O2, RT)

Thermal Degradation
(Dry Heat, >60°C)

Photolytic Degradation
(UV/Vis Light)

Prepare solutions of
4-Bromothiazole-5-carbonitrile

cluster_stress

Analyze samples by
stability-indicating HPLC

Characterize degradation products
(LC-MS, NMR)

Click to download full resolution via product page

Caption: Generalized workflow for a forced degradation study of 4-Bromothiazole-5-
carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Bromothiazole-5-carbonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1288823#stability-and-storage-conditions-for-4-
bromothiazole-5-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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